Cas no 476633-90-6 (N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-methylbenzamide)

• Product Name: N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-methylbenzamide
• CAS No: 476633-90-6
• MF: C₂₁H₁₇N₃O
• MW: 327.379184484482
• CID: 6596123
• PubChem ID: 3011123
• Update Time: 2025-06-08

N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-methylbenzamide
• N-(4-(1H-benzo[d]imidazol-2-yl)phenyl)-4-methylbenzamide
• Benzamide, N-[4-(1H-benzimidazol-2-yl)phenyl]-4-methyl-
• N-[4-(1H-benzimidazol-2-yl)phenyl]-4-methylbenzamide
• AKOS004010403
• N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-4-methylbenzamide
• 476633-90-6
• Oprea1_159363
• Z30270357
• F0725-0364
• N-[4-(1H-benzimidazol-2-yl)phenyl]-4-methyl-benzamide

• Inchi： 1S/C21H17N3O/c1-14-6-8-16(9-7-14)21(25)22-17-12-10-15(11-13-17)20-23-18-4-2-3-5-19(18)24-20/h2-13H,1H3,(H,22,25)(H,23,24)
• InChI Key： RUADQKYAUGJNLH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2NC3=CC=CC=C3N=2)C=C1)(=O)C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 327.137162174g/mol
• Monoisotopic Mass: 327.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Density: 1.281±0.06 g/cm3(Predicted)
• Melting Point: 320 °C
• pka: 11.43±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-methylbenzamide

Comprehensive Overview of N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-methylbenzamide (CAS No. 476633-90-6)

N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-methylbenzamide, with the CAS number 476633-90-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of benzamide derivatives, which are widely studied for their potential applications in drug discovery and development. The unique structural features of this molecule, including the benzodiazolyl and methylbenzamide moieties, make it a promising candidate for targeting specific biological pathways.

In recent years, the demand for highly selective small molecules like N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-methylbenzamide has surged, particularly in the fields of cancer research and neurodegenerative disease studies. Researchers are increasingly focusing on compounds that can modulate protein-protein interactions or enzyme activity with minimal off-target effects. This compound's molecular structure allows it to interact with specific receptors or enzymes, making it a valuable tool for mechanistic studies and therapeutic development.

The synthesis of CAS 476633-90-6 involves multi-step organic reactions, often starting from commercially available precursors like 2-aminobenzimidazole and 4-methylbenzoic acid derivatives. The purity and yield of the final product are critical factors, as they directly impact its performance in biological assays. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this compound and ensure its quality.

One of the most frequently asked questions about N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-methylbenzamide relates to its solubility and stability under various conditions. This compound typically exhibits moderate solubility in polar organic solvents like DMSO and DMF, which are commonly used in biological testing. Its stability profile suggests that it should be stored under inert conditions at low temperatures to prevent degradation over time.

From a drug discovery perspective, the pharmacokinetic properties of 476633-90-6 are of particular interest. Early-stage studies suggest that this compound may have favorable ADME (Absorption, Distribution, Metabolism, and Excretion) characteristics, though extensive preclinical testing would be required to confirm its potential as a drug candidate. The benzodiazolyl group in its structure is known to contribute to membrane permeability, which could enhance its bioavailability.

In the context of personalized medicine and targeted therapy, compounds like N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-methylbenzamide represent an important class of small molecule modulators. The growing interest in precision oncology has led to increased research into molecules that can specifically inhibit or activate particular signaling pathways. This compound's potential to interact with kinase domains or protein-protein interaction interfaces makes it particularly relevant to these emerging therapeutic approaches.

The commercial availability of CAS 476633-90-6 through specialty chemical suppliers has facilitated its adoption in research laboratories worldwide. However, researchers should be aware of the importance of proper compound handling and storage conditions to maintain its integrity. Many suppliers provide detailed certificates of analysis that include information about purity, spectroscopic data, and recommended storage conditions.

Looking ahead, the scientific community anticipates that derivatives of N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-methylbenzamide may be developed with enhanced biological activity or improved drug-like properties. Structure-activity relationship (SAR) studies could potentially identify modifications that increase potency or selectivity for particular biological targets. Such developments would further expand the utility of this compound class in medicinal chemistry and pharmacological research.

For researchers considering working with 476633-90-6, it's important to consult the available scientific literature and patent databases to understand its full potential. The compound has been referenced in several studies investigating molecular recognition and signal transduction mechanisms, suggesting diverse applications across multiple therapeutic areas. As with any research chemical, proper safety protocols should be followed during handling and experimentation.

The growing body of research on benzamide-based compounds like N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-methylbenzamide reflects the increasing sophistication of modern drug discovery approaches. As computational methods for molecular docking and virtual screening continue to advance, compounds with such specific structural features are likely to play an even greater role in identifying novel therapeutic agents. The intersection of chemical biology and drug development makes this an exciting area for ongoing investigation.